Potassium Tris(1-pyrazolyl)borohydride
Overview
Description
Potassium Tris(1-pyrazolyl)borohydride, also known as Potassium Hydrotris(1-pyrazolyl)borate, is a chemical compound with the empirical formula C9H10BKN6 . It has a molecular weight of 252.13 .
Molecular Structure Analysis
The molecular structure of Potassium Tris(1-pyrazolyl)borohydride is represented by the SMILES string[K+].c1cnn(c1)BH-n3cccn3 . This indicates the presence of a potassium ion (K+) and a borohydride group (BH-) connected to three pyrazolyl groups. Physical And Chemical Properties Analysis
Potassium Tris(1-pyrazolyl)borohydride is a solid at 20°C . It should be stored at a temperature between 0-10°C under inert gas . It is sensitive to light, air, and heat .Scientific Research Applications
Catalysis: Power Catalysts in Organic Synthesis
Summary of Application
Potassium Tris(1-pyrazolyl)borohydride is utilized as a catalyst in various organic synthesis reactions, including carbene or nitrene C−H insertion, polymerization, and carbonyl derivatizations.
Methods of Application
The compound is used in catalytic amounts to initiate or accelerate chemical reactions. Reaction conditions such as solvent choice, temperature, and pressure are optimized for each specific reaction.
Results and Outcomes
The efficiency of the catalysis is evaluated by the yield of the product, reaction rate, and selectivity. The compound’s ability to facilitate these reactions with high turnover numbers and low by-product formation is a significant outcome .
Safety And Hazards
properties
InChI |
InChI=1S/C9H9BN6.K/c1-4-11-14(7-1)10(15-8-2-5-12-15)16-9-3-6-13-16;/h1-9H;/q-1;+1 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGSDBILUMDMIHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](N1C=CC=N1)(N2C=CC=N2)N3C=CC=N3.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BKN6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00635417 |
Source
|
| Record name | (T-4)-Potassium Hydrotris(1H-pyrazolato-kappaN1)-borate(1-) potassium (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00635417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium Tris(1-pyrazolyl)borohydride | |
CAS RN |
18583-60-3 |
Source
|
| Record name | (T-4)-Potassium Hydrotris(1H-pyrazolato-kappaN1)-borate(1-) potassium (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00635417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Potassium Tris(1-pyrazolyl)borohydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
